2-(3,4-Dimethoxy-benzyl)-piperidine
Overview
Description
The compound “2-(3,4-Dimethoxy-benzyl)-piperidine” seems to be a derivative of 3,4-dimethoxybenzyl alcohol . This compound is a member of benzyl alcohols and a primary alcohol .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found, related compounds such as 3,4-dimethoxybenzyl alcohol have been synthesized through reactions with trifluoroacetic acid . Another related compound, 3,4-dimethoxybenzyl-2,4-dihydroxyphenyl ketone, has been synthesized through the acylation reaction of acid 3,4-dimethoxyphenylacetic acid with resorcinol .Scientific Research Applications
Acetylcholinesterase Inhibitors : Compound 1-benzyl-4-[(5,6-dimethoxy-1-oxoindan-2-yl)methyl]piperidine, a derivative of 2-(3,4-Dimethoxy-benzyl)-piperidine, has been identified as a potent anti-acetylcholinesterase inhibitor. This compound has a high selectivity for acetylcholinesterase over butyrylcholinesterase, making it significant in the context of Alzheimer's disease research (Sugimoto et al., 1995).
Crystal Structure Analysis : The crystal structure of 1-benzyl-4-(5,6-dimethoxy-1H-2-indenylmethyl)piperidine, closely related to this compound, has been determined, providing insights into its molecular configuration, which is crucial for understanding its interaction with biological targets (Sudhakar et al., 2005).
Mu-Opioid Receptor Antagonists : Research into the bioactive conformation of N-substituted trans-3,4-dimethyl-4-(3-hydroxyphenyl)piperidine class, related to this compound, has provided insights into molecular determinants for mu-opioid receptor recognition. This is relevant for developing opioid receptor antagonists (Le Bourdonnec et al., 2006).
Anti-Alzheimer's Agents : N-benzylated (pyrrolidin-2-one) / (imidazolidin-2-one) derivatives, based on the lead compound donepezil which includes a 3,4-dimethoxy-benzyl moiety, have been synthesized and evaluated for anti-Alzheimer's activity. These compounds have shown promising results, highlighting the therapeutic potential of derivatives of this compound in Alzheimer's disease management (Gupta et al., 2020).
Cyclin-Dependent Kinase (CDK) Inhibitors : Research has focused on the synthesis of 2-aryl-8-(piperidin-4-yl)-5,7-dimethoxy-4H-chromen-4-one, an important intermediate for studying CDK inhibitors. This is relevant for developing new anticancer flavonoids (Li et al., 2008).
Antibacterial Agents : Novel substituted 2-4-(2,4-dimethoxy-benzoyl)-phenoxy]-1- 4-(3-piperidin-4-yl-propyl)-piperidin-1- yl]-ethanone sulfonamide and benzamides have been synthesized, displaying potent antibacterial activities against both Gram-positive and Gram-negative bacteria (Vinaya et al., 2008).
Mechanism of Action
Mode of Action
It’s worth noting that the 3,4-dimethoxybenzyl group is often used as a protective group for the thiol moiety, which increases the solubility and stability of the precursor . This group can be cleaved off during certain reactions, especially at elevated temperatures and in the presence of protons .
Biochemical Pathways
The 3,4-dimethoxybenzyl group has been shown to increase the solubility and stability of precursors in the formation of self-assembled monolayers of aromatic thiolates .
Pharmacokinetics
The 3,4-dimethoxybenzyl group is known to increase the solubility and stability of the precursor, which could potentially influence the bioavailability of the compound .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-(3,4-Dimethoxy-benzyl)-piperidine. For instance, the 3,4-dimethoxybenzyl group becomes cleaved off during monolayer formation, especially at elevated temperatures and in the presence of protons . Therefore, factors such as temperature and pH could potentially influence the compound’s action.
properties
IUPAC Name |
2-[(3,4-dimethoxyphenyl)methyl]piperidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO2/c1-16-13-7-6-11(10-14(13)17-2)9-12-5-3-4-8-15-12/h6-7,10,12,15H,3-5,8-9H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DZYNVPSRGBLHEC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CC2CCCCN2)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10405820 |
Source
|
| Record name | 2-(3,4-Dimethoxy-benzyl)-piperidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10405820 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
102458-70-8 |
Source
|
| Record name | 2-(3,4-Dimethoxy-benzyl)-piperidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10405820 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![S-[2-(3-nitrophenyl)-2-oxoethyl] ethanethioate](/img/structure/B1622646.png)
